2-(2,2-Dimethyl-1,3-dioxolan-4-yl)acetaldehyde

• CAS No.: 83141-42-8
• Molecular Formula: C7H12O3
• Molecular Weight: 144.17 g/mol
• IUPAC Name: 2-(2,2-dimethyl-1,3-dioxolan-4-yl)acetaldehyde
• InChI: InChI=1S/C7H12O3/c1-7(2)9-5-6(10-7)3-4-8/h4,6H,3,5H2,1-2H3
• InChI Key: BASUVKNKERZYGZ-UHFFFAOYSA-N
• Canonical SMILES: CC1(OCC(O1)CC=O)C

Description

2-(2,2-Dimethyl-1,3-dioxolan-4-yl)acetaldehyde is a useful research compound. Its molecular formula is C7H12O3 and its molecular weight is 144.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 2-(2,2-dimethyl-1,3-dioxolan-4-yl)ethanol (530 mg, ALD) in dichloromethane (50 ml) was added with Dess-Martin periodinane[1,1,1-triacetoxy-1,1-dihydro-1,2-benziodoxol-3(1H)-one] (2.23 g, LANC), and the mixture was stirred at room temperature for 2 hours. The solvent was evaporated under reduced pressure, and the residue was purified by silica gel chromatography (flash column chromatography, hexane:ethyl acetate=2:1) to obtain the title compound (Intermediate ia-03).